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Compound of Interest

Compound Name: NCGC00249987

Cat. No.: B2554222 Get Quote

Currently, there is no publicly available preclinical data detailing the effects of the compound

NCGC00249987 on tumor invasion or any other biological activity.

Extensive searches of scientific literature, public chemical databases such as PubChem, and

resources from the National Cancer Institute (NCI) did not yield any specific studies or datasets

related to NCGC00249987. The designation "NCGC" suggests that this compound may be part

of the NIH Chemical Genomics Center's screening library. It is possible that the compound has

been synthesized and cataloged but has not yet undergone extensive biological testing, or the

results of such studies have not been published.

Without specific experimental results for NCGC00249987, it is not possible to provide a

technical guide, summarize quantitative data, detail experimental protocols, or delineate its

mechanism of action in relation to tumor invasion.

General Methodologies for Assessing Tumor
Invasion
For researchers interested in evaluating the potential anti-invasive properties of novel

compounds like NCGC00249987, a standard set of preclinical experimental protocols are

typically employed. These assays are designed to model the key steps of the metastatic

cascade, particularly the degradation of the extracellular matrix (ECM) and cell migration.

Key Experimental Protocols:
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Boyden Chamber/Transwell Invasion Assay: This is a widely used in vitro method to quantify

the invasive potential of cancer cells.

3D Spheroid Invasion Assay: This assay provides a more physiologically relevant model by

assessing the invasion of cells from a three-dimensional tumor spheroid into a surrounding

matrix.

In Vivo Metastasis Models: Animal models, such as orthotopic implantation of tumor cells or

patient-derived xenografts (PDXs), are crucial for evaluating the effect of a compound on

tumor growth and metastasis in a whole-organism context.

A general workflow for testing a novel compound's effect on tumor invasion is outlined below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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